Ethyl-6-methyl-4-phenyl-3-cyclohexene-1-carboxylic acid sodium salt, 5-:(Carboxylic acid sodium salt
Ethyl-6-methyl-4-phenyl-3-cyclohexene-1-carboxylic acid sodium salt, 5-:(Carboxylic acid sodium salt
Brand Name:
Vulcanchem
CAS No.:
16550-39-3
VCID:
VC0099935
InChI:
InChI=1S/C16H20O2.Na/c1-3-13-11(2)14(16(17)18)9-10-15(13)12-7-5-4-6-8-12;/h4-8,10-11,13-14H,3,9H2,1-2H3,(H,17,18);/q;+1/p-1
SMILES:
CCC1C(C(CC=C1C2=CC=CC=C2)C(=O)[O-])C.[Na+]
Molecular Formula:
C16H19NaO2
Molecular Weight:
266.31 g/mol
Ethyl-6-methyl-4-phenyl-3-cyclohexene-1-carboxylic acid sodium salt, 5-:(Carboxylic acid sodium salt
CAS No.: 16550-39-3
Main Products
VCID: VC0099935
Molecular Formula: C16H19NaO2
Molecular Weight: 266.31 g/mol
| CAS No. | 16550-39-3 |
|---|---|
| Product Name | Ethyl-6-methyl-4-phenyl-3-cyclohexene-1-carboxylic acid sodium salt, 5-:(Carboxylic acid sodium salt |
| Molecular Formula | C16H19NaO2 |
| Molecular Weight | 266.31 g/mol |
| IUPAC Name | sodium;5-ethyl-6-methyl-4-phenylcyclohex-3-ene-1-carboxylate |
| Standard InChI | InChI=1S/C16H20O2.Na/c1-3-13-11(2)14(16(17)18)9-10-15(13)12-7-5-4-6-8-12;/h4-8,10-11,13-14H,3,9H2,1-2H3,(H,17,18);/q;+1/p-1 |
| Standard InChIKey | PIFVVPYZGHCUTH-UHFFFAOYSA-M |
| Isomeric SMILES | CCC1C(C(CC=C1C2=CC=CC=C2)C(=O)[O-])C.[Na+] |
| SMILES | CCC1C(C(CC=C1C2=CC=CC=C2)C(=O)[O-])C.[Na+] |
| Canonical SMILES | CCC1C(C(CC=C1C2=CC=CC=C2)C(=O)[O-])C.[Na+] |
| Related CAS | 7698-97-7 (Parent) |
| Synonyms | 2-methyl-3-ethyl-4-phenyl-4-cyclohexenecarboxylic acid fenestrel fenestrel, sodium salt ORF 3858 ORF-4563 |
| PubChem Compound | 23677937 |
| Last Modified | Nov 11 2021 |
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